(2S,3S,4S,5S)-5-[1,2-bis[(4-chlorophenyl)methoxy]ethyl]-2-ethoxy-4-propoxyoxolan-3-ol
Overview
Description
This compound appears to be an organic molecule with several functional groups. The presence of the “oxolan” in the name suggests it contains an oxolane (or tetrahydrofuran) ring, which is a five-membered ring containing an oxygen. The “chlorophenyl” groups indicate the presence of chlorinated phenyl (benzene) rings, and the “ethoxy” and “propoxy” groups are ether linkages with two and three carbon chains, respectively.
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the oxolane ring and the introduction of the ether and chlorophenyl groups. Without specific literature or patents, it’s difficult to provide a detailed synthesis analysis.Molecular Structure Analysis
The molecular structure would be determined by the arrangement of these groups around the chiral centers (the carbon atoms specified by the 2S, 3S, 4S, 5S configuration). The exact 3D structure would depend on these stereochemical configurations.Chemical Reactions Analysis
Again, without specific information, it’s hard to predict the reactivity of this compound. However, ethers (like the ethoxy and propoxy groups) are generally quite stable but can be cleaved by strong acids. The chlorophenyl groups might undergo reactions typical of aromatic halides.Physical And Chemical Properties Analysis
Physical and chemical properties such as solubility, melting point, boiling point, etc., would need to be determined experimentally. Some properties might be predicted based on the compound’s structure, but these predictions are not always accurate.Safety And Hazards
The safety and hazards associated with a compound depend on many factors, including its reactivity, toxicity, and environmental impact. Without specific data, one can only speculate about the potential hazards. For example, the presence of chlorinated phenyl groups could potentially pose environmental hazards, as some similar compounds are persistent organic pollutants.
Future Directions
Future research on this compound could involve determining its physical and chemical properties, studying its reactivity, investigating potential uses, and assessing its safety and environmental impact.
Please note that this is a very general analysis based on the limited information available. For a comprehensive analysis, more specific information or experimental data would be needed.
properties
IUPAC Name |
(3R,4R,5R)-5-[1,2-bis[(4-chlorophenyl)methoxy]ethyl]-2-ethoxy-4-propoxyoxolan-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H32Cl2O6/c1-3-13-31-24-22(28)25(30-4-2)33-23(24)21(32-15-18-7-11-20(27)12-8-18)16-29-14-17-5-9-19(26)10-6-17/h5-12,21-25,28H,3-4,13-16H2,1-2H3/t21?,22-,23-,24-,25?/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOYOWSGCMGEQHC-BOWDEYSNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1C(C(OC1C(COCC2=CC=C(C=C2)Cl)OCC3=CC=C(C=C3)Cl)OCC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCO[C@@H]1[C@H](C(O[C@@H]1C(COCC2=CC=C(C=C2)Cl)OCC3=CC=C(C=C3)Cl)OCC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32Cl2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2S,3S,4S,5S)-5-[1,2-bis[(4-chlorophenyl)methoxy]ethyl]-2-ethoxy-4-propoxyoxolan-3-ol | |
CAS RN |
29899-95-4 | |
Record name | Clobenoside | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.045.385 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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